Cas no 2137898-97-4 (5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid
• CAS No: 2137898-97-4
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 6289146
• PubChem ID: 165452550
• Update Time: 2025-05-22

5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137898-97-4
• EN300-736961
• 5-(3-cyano-4-methylphenyl)pyrimidine-2-carboxylic acid
• 5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid

• Inchi： 1S/C13H9N3O2/c1-8-2-3-9(4-10(8)5-14)11-6-15-12(13(17)18)16-7-11/h2-4,6-7H,1H3,(H,17,18)
• InChI Key： AXPOJKWSJFUHAT-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C=N1)C1C=CC(C)=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 239.069476538g/mol
• Monoisotopic Mass: 239.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.9Ų

Additional information on 5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid

Comprehensive Overview of 5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid (CAS No. 2137898-97-4)

5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid (CAS No. 2137898-97-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine carboxylic acid family, which is widely recognized for its role in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for kinase inhibitors and bioactive intermediates, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid has surged, driven by advancements in high-throughput screening and computational chemistry. Users frequently search for terms such as "pyrimidine derivatives in drug design" or "CAS 2137898-97-4 supplier," reflecting its commercial and academic relevance. The compound's cyano and carboxylic acid functional groups make it a versatile candidate for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums.

The synthesis of 5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid typically involves multi-step reactions, including Pd-catalyzed cross-coupling and selective oxidation, methodologies often discussed in green chemistry circles. Environmental sustainability is a growing concern, and searches for "eco-friendly synthesis of pyrimidine carboxylates" highlight this trend. Analytical characterization via NMR, HPLC, and mass spectrometry ensures the compound's purity, a critical factor for end-users in API manufacturing.

From a commercial perspective, CAS 2137898-97-4 is listed by several fine chemical suppliers with certifications like GMP and ISO, addressing the pharmaceutical industry's stringent quality requirements. Discussions around "cost-effective scale-up of pyrimidine intermediates" or "regulatory compliance for carboxylic acid derivatives" dominate industry webinars, underscoring the compound's practical challenges and opportunities.

In conclusion, 5-(3-Cyano-4-methylphenyl)pyrimidine-2-carboxylic acid exemplifies the intersection of innovation and utility in modern chemistry. Its applications span drug discovery, material science, and catalysis research, making it a compound worth monitoring in both academic publications and patent landscapes. As AI-driven molecular modeling accelerates, this compound's role in fragment-based drug discovery (FBDD) may further expand, answering frequent queries like "how to optimize pyrimidine scaffolds for bioavailability."